Cas no 2176070-16-7 (1-benzyl-3-[(6-cyclopropylpyrimidin-4-yl)methyl]urea)

• Product Name: 1-benzyl-3-[(6-cyclopropylpyrimidin-4-yl)methyl]urea
• CAS No: 2176070-16-7
• MF: C₁₆H₁₈N₄O
• MW: 282.340322971344
• CID: 5340610
• Update Time: 2025-06-29

1-benzyl-3-[(6-cyclopropylpyrimidin-4-yl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-((6-cyclopropylpyrimidin-4-yl)methyl)urea
• 1-benzyl-3-[(6-cyclopropylpyrimidin-4-yl)methyl]urea

• Inchi： 1S/C16H18N4O/c21-16(17-9-12-4-2-1-3-5-12)18-10-14-8-15(13-6-7-13)20-11-19-14/h1-5,8,11,13H,6-7,9-10H2,(H2,17,18,21)
• InChI Key： UMAZXSHBPMEKSK-UHFFFAOYSA-N
• SMILES： O=C(NCC1C=CC=CC=1)NCC1=CC(C2CC2)=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 339
• XLogP3: 1.3
• Topological Polar Surface Area: 66.9

Additional information on 1-benzyl-3-[(6-cyclopropylpyrimidin-4-yl)methyl]urea

Professional Introduction to 1-benzyl-3-[(6-cyclopropylpyrimidin-4-yl)methyl]urea (CAS No. 2176070-16-7)

1-benzyl-3-[(6-cyclopropylpyrimidin-4-yl)methyl]urea, a compound with the chemical identifier CAS No. 2176070-16-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and its potential applications in medicinal chemistry. The molecular structure of this compound features a benzyl group and a urea moiety linked to a cyclopropylpyrimidine derivative, which together contribute to its distinctive chemical behavior and biological activity.

The benzyl group, characterized by its phenyl ring attached to a methyl group, plays a crucial role in modulating the compound's interactions with biological targets. This part of the molecule is known for its ability to enhance solubility and improve pharmacokinetic properties, making it a valuable component in drug design. On the other hand, the urea moiety is a well-established pharmacophore that has been widely used in the development of bioactive molecules. Its presence in this compound suggests potential for interactions with various biological receptors and enzymes, which is essential for therapeutic efficacy.

The cyclopropylpyrimidine component of 1-benzyl-3-[(6-cyclopropylpyrimidin-4-yl)methyl]urea adds another layer of complexity to its chemical profile. Cyclopropyl groups are known for their ability to influence electronic properties and steric hindrance, which can significantly affect the compound's binding affinity and selectivity. In particular, the pyrimidine ring is a common scaffold in many bioactive molecules due to its ability to form hydrogen bonds and interact with specific biological targets. The integration of these structural elements into a single molecule makes 1-benzyl-3-[(6-cyclopropylpyrimidin-4-yl)methyl]urea a promising candidate for further investigation.

Recent research in medicinal chemistry has highlighted the importance of multifunctional compounds that can address multiple targets or exhibit dual mechanisms of action. The structure of 1-benzyl-3-[(6-cyclopropylpyrimidin-4-yl)methyl]urea aligns well with this trend, as it combines several pharmacophoric elements that could potentially interact with different biological pathways. For instance, studies have shown that benzyl derivatives can modulate enzyme activity, while urea-based compounds often exhibit anti-inflammatory and antimicrobial properties. The cyclopropylpyrimidine moiety may further enhance these effects by providing additional interaction points with biological targets.

In terms of synthetic chemistry, the preparation of 1-benzyl-3-[(6-cyclopropylpyrimidin-4-yl)methyl]urea involves a series of well-established reactions that highlight the versatility of modern synthetic methodologies. The introduction of the benzyl group can be achieved through benzylation reactions, which are commonly used in organic synthesis to modify aromatic compounds. The incorporation of the cyclopropylpyrimidine ring typically involves condensation reactions or nucleophilic substitutions, depending on the specific synthetic route chosen. These reactions are often catalyzed by transition metals or other reagents that facilitate high yields and purity.

The potential applications of 1-benzyl-3-[(6-cyclopropylpyrimidin-4-yl)methyl]urea extend across various therapeutic areas. Its structural features suggest that it could be effective against a range of diseases, including cancer, infectious diseases, and inflammatory conditions. For example, benzyl derivatives have been explored as inhibitors of kinases and other enzymes involved in cancer progression. Similarly, urea-based compounds have shown promise in treating bacterial infections and inflammatory disorders due to their ability to disrupt microbial cell walls or inhibit key inflammatory pathways.

Current research efforts are focused on optimizing the pharmacological properties of 1-benzyl-3-[(6-cyclopropylpyrimidin-4-yl)methyl]urea through structure-based drug design. By leveraging computational methods such as molecular docking and virtual screening, scientists can predict how this compound interacts with biological targets at an atomic level. These insights help in identifying structural modifications that can enhance binding affinity, reduce toxicity, and improve overall therapeutic efficacy. Such approaches are increasingly important in modern drug discovery, where precision and efficiency are paramount.

The development of novel pharmaceuticals often requires interdisciplinary collaboration between chemists, biologists, and clinicians. 1-benzyl-3-[(6-cyclopropylpyrimidin-4-yl)methyl]urea exemplifies this collaborative approach by integrating insights from multiple scientific disciplines. Chemists contribute their expertise in synthetic methodologies and molecular design, while biologists provide critical information on target biology and disease mechanisms. Clinicians offer valuable perspectives on therapeutic needs and patient outcomes, ensuring that new compounds are developed with both scientific rigor and clinical relevance.

As research continues to evolve, new methodologies and technologies are being developed to accelerate drug discovery processes. Techniques such as high-throughput screening (HTS) allow for rapid testing of large libraries of compounds against various biological targets, while advances in genomics and proteomics provide deeper insights into disease pathways and potential therapeutic interventions. The study of 1-benzyl-3-[6-cyclopropypyrimidin-4-yyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyymethyl]urea fits within this broader context by contributing novel molecular entities that can be further refined through these modern approaches.

In conclusion, 1-benzyl-[3-]((6-cyclopropylpyrimidin-4yl)methyl)urea (CAS No.2176070-16-7) represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. The combination of benzyl groups, cyclpropylpyrimidine derivatives, strong>